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Compound of Interest

Compound Name: N-(3-Methoxyphenyl)acetamide

Cat. No.: B186980 Get Quote

An In-depth Technical Guide to the Chemical Properties of N-(3-Methoxyphenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and characterization of N-(3-Methoxyphenyl)acetamide (CAS No. 588-16-9). The information

is curated for professionals in research and development, offering detailed experimental

protocols and structured data for ease of use.

Physicochemical Properties
N-(3-Methoxyphenyl)acetamide, also known as 3-Methoxyacetanilide or 3-Acetamidoanisole,

is an aromatic amide that serves as a valuable intermediate in organic synthesis.[1] Its core

structure consists of an acetamide group attached to a methoxy-substituted benzene ring. The

quantitative physicochemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 588-16-9 [2]

Molecular Formula C₉H₁₁NO₂ [3][2]

Molecular Weight 165.19 g/mol [3][4]

Appearance
White to light yellow powder or

crystal

Melting Point 78.0 to 82.0 °C [5]

87-90 °C [6]

103-103.5 °C (Solvent: 50%

Ethanol)
[3]

Boiling Point 338.7 °C [3]

Density 1.127 g/cm³ [3]

Flash Point 158.6 °C [3]

Refractive Index 1.557 [3]

XLogP3 1.3 / 1.7 [3]

Topological Polar Surface Area 38.3 Å² [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 2 [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of N-(3-
Methoxyphenyl)acetamide. Key data from various analytical techniques are presented below.
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Spectroscopy Data Source(s)

¹H NMR

(300MHz, DMSO-d₆): δ =

10.25 (s, 1H, NH), 6.96 (m, 4H,

Ar-H), 3.86 (s, 3H, OCH₃),

2.42 (s, 3H, CH₃)

[6]

¹³C NMR

(75MHz, DMSO-d₆): δ = 171.1

(C=O), 153.2, 126.3, 124.1,

121.9, 121.6, 113.4 (Ar-C),

56.8 (OCH₃), 22.9 (CH₃)

[6]

Infrared (IR)

(KBr, cm⁻¹): 3340, 3331 (N-H

stretch), 1674 (C=O amide I

stretch), 1580, 1520 (C=C

aromatic stretch), 1280, 1230

(C-O stretch)

[6]

Mass Spectrometry (MS) GC-MS: m/z 165 [M]⁺ [6]

Experimental Protocols
The following sections detail common experimental procedures for the synthesis, purification,

and analysis of N-(3-Methoxyphenyl)acetamide.

Synthesis Protocol: Acetylation of m-Anisidine
A standard method for synthesizing N-(3-Methoxyphenyl)acetamide involves the acetylation

of 3-methoxyaniline (m-anisidine) with acetic anhydride.

Materials:

3-Methoxyaniline

Acetic anhydride

Dry Dichloromethane (DCM)

Saturated sodium carbonate solution
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Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a round-bottom flask, add 3-methoxyaniline (1 equiv.) and dry DCM.[7]

Stir the mixture at room temperature.[7]

Slowly add acetic anhydride (1.2 equiv.) to the solution.[7]

Continue stirring the reaction mixture at room temperature and monitor its progress using

Thin Layer Chromatography (TLC).[7]

Upon completion, transfer the reaction mixture to a separatory funnel and wash with a

saturated solution of sodium carbonate to neutralize any excess acetic acid.[7]

Separate the organic layer, dry it over anhydrous Na₂SO₄, and filter.[7]

Remove the solvent (DCM) under reduced pressure to yield the crude product.[7]

Purify the crude product by column chromatography or recrystallization.[7]

Purification Protocol: Column Chromatography
Materials:

Crude N-(3-Methoxyphenyl)acetamide

Silica gel (200-400 mesh)

Solvent system (e.g., Hexane-Ethyl Acetate or DCM-Methanol mixture)

Procedure:

Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane).

Pack a chromatography column with the slurry.

Dissolve the crude product in a minimal amount of the chromatography solvent (e.g., DCM).
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Load the dissolved sample onto the top of the silica gel column.

Elute the column with the chosen solvent system, gradually increasing polarity if necessary.

[6]

Collect fractions and monitor them by TLC to identify those containing the pure product.[6]

Combine the pure fractions and evaporate the solvent to obtain purified N-(3-
Methoxyphenyl)acetamide.

Analytical Protocol: Thin Layer Chromatography (TLC)
Materials:

TLC plates (silica gel 60 F254)

Developing chamber

Solvent system (e.g., 98:2 DCM:Methanol)

UV lamp (254 nm)

Procedure:

Dissolve a small amount of the sample in a suitable solvent (e.g., DCM).

Spot the dissolved sample onto the baseline of a TLC plate.

Place the plate in a developing chamber containing the solvent system.

Allow the solvent front to travel up the plate.

Once complete, remove the plate, mark the solvent front, and let it dry.

Visualize the spots under a UV lamp (254 nm).[6]

Calculate the retention factor (Rf) value (Rf = distance traveled by spot / distance traveled by

solvent front). For this compound, an Rf of 0.35 to 0.61 has been reported depending on the

solvent system.[6]
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Diagrams and Workflows
Visualizations of key processes provide a clear understanding of the experimental and logical

flows in handling N-(3-Methoxyphenyl)acetamide.
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Caption: Synthesis and Purification Workflow for N-(3-Methoxyphenyl)acetamide.
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Spectroscopic Analysis
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Caption: Logical Workflow for Compound Characterization and Confirmation.

Safety and Handling
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N-(3-Methoxyphenyl)acetamide is associated with several hazards and should be handled

with appropriate care in a laboratory setting.

Hazard Statements: Harmful if swallowed (H302), causes skin irritation (H315), causes

serious eye irritation (H319), and may cause respiratory irritation (H335).[5][8][9]

Precautionary Measures: Use only in a well-ventilated area.[9] Wear protective gloves,

clothing, and eye/face protection.[9] Wash skin thoroughly after handling.[5][9] Avoid

breathing dust.[9]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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